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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the high-throughput screening

(HTS) and characterization of novel agonists for the G protein-coupled receptor 119 (GPR119),

a promising therapeutic target for type 2 diabetes and related metabolic disorders.

Introduction to GPR119
G protein-coupled receptor 119 (GPR119) is predominantly expressed in pancreatic β-cells and

enteroendocrine L-cells of the gastrointestinal tract.[1] As a Gs-coupled receptor, its activation

stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP (cAMP).[1][2]

This signaling cascade has a dual benefit for glucose homeostasis: it directly enhances

glucose-stimulated insulin secretion (GSIS) from pancreatic β-cells and promotes the release

of incretin hormones, such as glucagon-like peptide-1 (GLP-1), from the gut, which in turn also

augments insulin secretion.[1][2]
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Upon agonist binding, GPR119 undergoes a conformational change, facilitating its coupling to

the stimulatory G-protein, Gαs. This interaction catalyzes the exchange of GDP for GTP on the

Gαs subunit, causing its dissociation from the Gβγ dimer.[2] The activated Gαs-GTP complex

then stimulates adenylyl cyclase to produce cAMP from ATP. The subsequent rise in

intracellular cAMP levels activates Protein Kinase A (PKA), which in turn phosphorylates

downstream targets leading to the potentiation of GSIS in pancreatic β-cells and the secretion

of GLP-1 from enteroendocrine L-cells.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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